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Introduction
CGP 35348 is a selective and centrally active antagonist of the GABA-B receptor, a G-protein

coupled receptor for the main inhibitory neurotransmitter in the central nervous system,

gamma-aminobutyric acid (GABA).[1] Due to its ability to cross the blood-brain barrier, CGP

35348 is a valuable pharmacological tool for in vitro and in vivo studies investigating the

physiological and pathological roles of GABA-B receptors.[1] In electrophysiology, it is widely

used to block GABA-B receptor-mediated signaling, thereby enabling the isolation and study of

other synaptic components and the investigation of the roles of GABA-B receptors in synaptic

plasticity, network oscillations, and various neurological disorders.

This document provides detailed application notes and protocols for the preparation and use of

CGP 35348 solutions in electrophysiology experiments, with a focus on ensuring reproducibility

and accuracy.

Quantitative Data Summary
The following table summarizes the key quantitative data for CGP 35348, including its inhibitory

concentration and typical working concentrations for various electrophysiological applications.
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Parameter Value Application Source

IC50 34 µM

GABAB receptor

binding in rat cortical

membranes

[1][2]

Working

Concentration
10 - 100 µM

Antagonism of

baclofen-induced

hyperpolarization in

hippocampal and

spinal cord slices.

[1][2]

Working

Concentration
200 - 800 µM

Blocking synaptically

evoked GABAB

receptor-mediated

currents in patch-

clamp recordings.

[3]

Working

Concentration
100 - 1000 µM

Investigating the role

of GABAB receptors

in long-term

potentiation (LTP).

[1]

Working

Concentration
100 µM

Studying effects on

epileptiform activity in

hippocampal slices.

[4]

Solubility Up to 100 mM In water

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution of
CGP 35348
This protocol describes the preparation of a concentrated stock solution of CGP 35348, which

can be stored and diluted to the desired working concentration for daily experimental use.

Materials:

CGP 35348 powder (Molecular Weight: 225.22 g/mol )
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Sterile, deionized or distilled water

Vortex mixer

Sterile microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, weigh out 22.52

mg of CGP 35348 powder.

Dissolution: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of sterile,

deionized water to the tube.

Mixing: Vortex the solution until the powder is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-

50 µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the

aliquots at -20°C. Stock solutions are stable for up to 3 months when stored at -20°C. For

shorter-term storage, solutions can be kept at -20°C for up to one month.[5]

Protocol 2: Preparation of Working Solutions in Artificial
Cerebrospinal Fluid (aCSF)
This protocol details the dilution of the stock solution into artificial cerebrospinal fluid (aCSF) for

direct application to neuronal preparations in electrophysiology experiments.

Materials:

100 mM CGP 35348 stock solution

Freshly prepared and oxygenated (95% O2 / 5% CO2) aCSF

Pipettes and sterile tips
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Sterile tubes

aCSF Composition (Example):

Component Concentration (mM)

NaCl 124

KCl 3

KH2PO4 1.25

MgSO4 1.3

CaCl2 2.6

NaHCO3 26

Glucose 10

Procedure:

Determine the final concentration: Decide on the final working concentration of CGP 35348

required for your experiment based on the information in the quantitative data table and

relevant literature.

Dilution: On the day of the experiment, thaw an aliquot of the 100 mM CGP 35348 stock

solution. Dilute the stock solution into the appropriate volume of oxygenated aCSF to

achieve the desired final concentration. For example, to prepare 10 mL of 100 µM CGP

35348 in aCSF, add 10 µL of the 100 mM stock solution to 9.99 mL of aCSF.

pH Verification and Adjustment: After adding CGP 35348 to the aCSF, it is crucial to verify

the pH of the final working solution. The pH of the aCSF should be maintained at a

physiological level (typically 7.3-7.4). If the addition of CGP 35348 has altered the pH, adjust

it back to the desired range using small volumes of diluted HCl or NaOH.

Application: The prepared working solution is now ready for application to the brain slices or

cultured neurons via the perfusion system.
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Signaling Pathways and Experimental Workflows
GABA-B Receptor Signaling Pathway and the Action of
CGP 35348
GABA-B receptors are metabotropic receptors that, upon activation by GABA, couple to G-

proteins to modulate downstream effectors. This typically leads to the activation of inwardly

rectifying potassium (GIRK) channels, causing membrane hyperpolarization, and the inhibition

of voltage-gated calcium channels, which reduces neurotransmitter release. CGP 35348 acts

as a competitive antagonist at the GABA-B receptor, preventing GABA from binding and

thereby blocking these downstream signaling events.
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Caption: GABA-B receptor signaling and antagonism by CGP 35348.

Experimental Workflow for Preparing and Applying CGP
35348
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The following diagram illustrates the logical flow of preparing and applying CGP 35348

solutions for a typical in vitro electrophysiology experiment.
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Click to download full resolution via product page

Caption: Workflow for CGP 35348 solution preparation and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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